(1-Ethylpropyl)benzene

Specification

• CAS No.: 1196-58-3
• Molecular Formula: C11H16
• Molecular Weight: 148.24 g/mol
• IUPAC Name: pentan-3-ylbenzene
• Standard InChI: InChI=1S/C11H16/c1-3-10(4-2)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
• Standard InChI Key: PBWHJRFXUPLZDS-UHFFFAOYSA-N
• SMILES: CCC(CC)C1=CC=CC=C1
• Canonical SMILES: CCC(CC)C1=CC=CC=C1
• Boiling Point: 187.5 °C

Introduction

Chemical Identity and Nomenclature

(1-Ethylpropyl)benzene is an aromatic hydrocarbon characterized by a benzene ring substituted with a branched alkyl group. The compound is officially registered under various identification systems that help in its categorization and recognition in scientific literature and commercial contexts.

Basic Identifiers

The compound is primarily known by its chemical name (1-Ethylpropyl)benzene, but it has several synonyms that are commonly used in industrial and research settings. The table below provides a comprehensive overview of its identifiers:

Parameter	Value
Chemical Name	(1-Ethylpropyl)benzene
Common Synonyms	3-Phenylpentane, pentan-3-ylbenzene, ethylpropylbenzene
CAS Registry Number	1196-58-3
Molecular Formula	C₁₁H₁₆
Molecular Weight	148.24 g/mol
IUPAC Name	Pentan-3-ylbenzene
MDL Number	MFCD00048663
The compound is registered in various chemical databases, facilitating access to its information for researchers and industry professionals.

Structural Representation

The molecular structure of (1-Ethylpropyl)benzene consists of a benzene ring with a substituted alkyl group at position 1. This group is composed of both ethyl and propyl moieties attached to the same carbon atom, creating a branched structure.
The structural formula can be represented by various notation systems:

Notation System	Representation
SMILES	CCC(CC)C1=CC=CC=C1
InChI	InChI=1S/C11H16/c1-3-10(4-2)11-8-6-5-7-9-11/h5-9H,3-4H2,1-2H3
InChIKey	PBWHJRFXUPLZDS-UHFFFAOYSA-N
The 2D and 3D structural models are available in various chemical databases, providing visual representation of the compound's spatial arrangement.

Physical Properties

(1-Ethylpropyl)benzene exhibits distinctive physical properties that determine its behavior in various conditions and applications. These properties are crucial for understanding its potential uses and handling requirements.

Basic Physical Characteristics

Property	Value
Physical State (at 20°C)	Liquid
Appearance	Colorless to Light yellow clear liquid
Boiling Point	191°C
Melting Point	-44.72°C (estimate)
Density	0.86 g/cm³
Refractive Index	1.4870-1.4890
Flash Point	Approximately 88°C
These physical parameters indicate that (1-Ethylpropyl)benzene is a moderately volatile liquid with relatively low density compared to water. Its high boiling point suggests stability at typical ambient temperatures.

Thermodynamic Properties

Limited thermodynamic data is available for (1-Ethylpropyl)benzene, but some reaction thermochemistry has been documented:

Thermodynamic Parameter	Value	Conditions
Reaction Enthalpy (ΔₑH°)	-0.16 ± 0.08 kJ/mol	Liquid phase; AlCl₃
Reaction Enthalpy (ΔₑH°)	-0.16 ± 0.08 kJ/mol	Liquid phase; At 341.9 K
These values provide insights into the energetics of reactions involving this compound, which can be valuable for process engineering and chemical synthesis applications.

Chemical Properties and Reactivity

The chemical behavior of (1-Ethylpropyl)benzene is largely determined by its aromatic ring and alkyl substituent. Understanding these properties is essential for its appropriate application in various chemical processes.

Solubility Characteristics

One of the most notable chemical properties of (1-Ethylpropyl)benzene is its excellent solvency power. It demonstrates high solubility for many organic compounds, making it valuable as a solvent in numerous applications:

• Superior ability to dissolve organic compounds, resins, and polymers

• Low solubility in water, exhibiting the typical hydrophobic behavior of alkylbenzenes

• Compatible with a wide range of materials, enhancing its versatility in formulations

Stability and Reactivity

As an alkylbenzene, (1-Ethylpropyl)benzene exhibits the characteristic stability of aromatic compounds. The benzene ring provides resistance to certain types of chemical degradation, while the alkyl group can participate in various reactions:

• Moderate flammability, as indicated by its flash point of approximately 88°C

• Stability under normal conditions, allowing for storage at room temperature (though storage in a cool, dark place below 15°C is recommended)

• Potential for oxidation of the alkyl side chain under appropriate conditions

Applications and Uses

The unique combination of physical and chemical properties makes (1-Ethylpropyl)benzene valuable in numerous industrial applications, primarily as a solvent.

Industrial Solvent Applications

(1-Ethylpropyl)benzene serves as an effective solvent in multiple industries:

• Paint and Coatings Industry: Enhances the dispersion of resins, pigments, and additives, improving the performance and durability of coatings

• Adhesives Manufacturing: Provides effective dissolution of adhesive components

• Chemical Processing: Facilitates various chemical reactions, extractions, and separations

• Cleaning Products: Component in specialized cleaning formulations where strong solvency is required

Chemical Synthesis

Beyond its role as a solvent, (1-Ethylpropyl)benzene is utilized in chemical synthesis and purification processes:

• Serves as a reaction medium for organic syntheses

• Functions as an extraction solvent in separation processes

• Provides a suitable environment for certain catalytic reactions

• May serve as a starting material or intermediate in the synthesis of more complex molecules

Parameter	Specification
Purity	>99.0% (GC)
Appearance	Colorless to Light yellow clear liquid
Storage Conditions	Room temperature (recommended in a cool and dark place, <15°C)
These specifications ensure the quality and performance of the compound in its intended applications.

Structural Comparison and Related Compounds

(1-Ethylpropyl)benzene belongs to a broader family of alkylbenzenes, and understanding its relationship to similar compounds provides valuable context.

Structural Isomers and Related Compounds

Several compounds share the same molecular formula (C₁₁H₁₆) but differ in structure:

Compound	Structure	CAS Number	Key Difference
(1-Ethylpropyl)benzene	Benzene with a 3-pentyl substitution	1196-58-3	Primary structure discussed in this article
1-Methyl-4-(1-methylpropyl)benzene	Toluene with sec-butyl at para position	1595-16-0	Contains methyl group on benzene ring and different branching pattern
It's important to distinguish between these compounds as they possess different physical and chemical properties despite sharing the same molecular formula.

Structure-Property Relationships

The positioning and nature of substituents on the benzene ring significantly affect the properties of alkylbenzenes:

• The branched alkyl group in (1-Ethylpropyl)benzene contributes to its solvency properties

• The symmetrical substitution pattern affects physical properties such as boiling point and density

• The size and branching of the alkyl group influence interactions with other molecules, affecting solubility parameters